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Compound of Interest

Compound Name:
Methyl 3-(1-Tritylimidazol-4-yl)

Propionate

Cat. No.: B015681 Get Quote

An In-depth Technical Guide to Methyl 3-(1-
Tritylimidazol-4-yl) Propionate
This technical guide provides a comprehensive overview of the chemical properties of Methyl
3-(1-Tritylimidazol-4-yl) Propionate, tailored for researchers, scientists, and professionals in

drug development. This document summarizes its core structural and molecular data and

presents a visual representation of its chemical structure.

Core Compound Data
Methyl 3-(1-Tritylimidazol-4-yl) Propionate is a chemical compound that serves as a versatile

building block in organic synthesis and is of interest in medicinal chemistry.[1] The presence of

the imidazole ring suggests potential biological activity, while the trityl group can enhance

stability and solubility in organic solvents.[1]

Quantitative data for Methyl 3-(1-Tritylimidazol-4-yl) Propionate is summarized in the table

below for ease of reference.
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Property Value References

Molecular Weight 396.48 g/mol [1][2][3][4]

Molecular Formula C₂₆H₂₄N₂O₂ [1][2][3][4]

CAS Number 102676-60-8 [1][2][4]

SMILES
COC(=O)CCc1cn(cn1)C(c1ccc

cc1)(c1ccccc1)c1ccccc1
[1]

InChI

InChI=1/C26H24N2O2/c1-30-

25(29)18-17-24-19-28(20-27-

24)26(21-11-5-2-6-12-21,22-

13-7-3-8-14-22)23-15-9-4-10-

16-23/h2-16,19-20H,17-

18H2,1H3

[1]

Chemical Structure Visualization
The two-dimensional chemical structure of Methyl 3-(1-Tritylimidazol-4-yl) Propionate is

depicted below. This visualization was generated using the DOT language to illustrate the

connectivity of atoms within the molecule.

Caption: 2D structure of Methyl 3-(1-Tritylimidazol-4-yl) Propionate.

Experimental Protocols and Further Research
Currently, detailed experimental protocols for the synthesis or application of Methyl 3-(1-
Tritylimidazol-4-yl) Propionate are not publicly available in the referenced literature. Similarly,

there is no information regarding its involvement in specific signaling pathways. This compound

is primarily available as a research chemical, and its applications are broadly described for use

in organic synthesis.[1] Professionals interested in utilizing this compound would need to

develop or adapt existing synthetic methodologies for imidazole-containing compounds.

Further research is required to elucidate its biological activity and potential therapeutic

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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